molecular formula C9H7N3O2 B1350414 6-(1H-pyrazol-1-yl)nicotinic acid CAS No. 253315-22-9

6-(1H-pyrazol-1-yl)nicotinic acid

Cat. No. B1350414
CAS RN: 253315-22-9
M. Wt: 189.17 g/mol
InChI Key: QWFKXYLAKWFQLF-UHFFFAOYSA-N
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Description

6-(1H-pyrazol-1-yl)nicotinic acid is an organic compound with the molecular formula C9H7N3O2 and a molecular weight of 189.17 . It is a white or slightly yellow solid with a relatively low solubility .


Synthesis Analysis

The synthesis of 6-(1H-pyrazol-1-yl)nicotinic acid involves several steps starting from 6-chloronicotinic acid. The process includes acylation, hydrazine substitution, cyclization, and hydrolysis .


Molecular Structure Analysis

The molecular structure of 6-(1H-pyrazol-1-yl)nicotinic acid is characterized by a pyrazole ring attached to a nicotinic acid molecule .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 6-(1H-pyrazol-1-yl)nicotinic acid include acylation, hydrazine substitution, cyclization, and hydrolysis .


Physical And Chemical Properties Analysis

6-(1H-pyrazol-1-yl)nicotinic acid is a white or slightly yellow solid. It has a density of 1.39±0.1 g/cm3 (Predicted), a melting point of 272-274℃, a boiling point of 394.6±27.0 °C (Predicted), and a flash point of 192.5°C .

Scientific Research Applications

Catalysis in N-arylation Reactions

6-(1H-pyrazol-1-yl)nicotinic acid, when combined with copper(I) chloride, acts as a highly efficient catalyst for N-arylation reactions. This combination has been shown to promote N-arylation under mild conditions with a variety of substrates. A copper(I) complex based on this compound has been isolated and structurally characterized, highlighting its potential in organic synthesis (Liu et al., 2010).

Synthesis of Novel Pyrazolyl-Nicotinic Acids

An efficient method for synthesizing a new series of 6-[3-alkyl(aryl/heteroaryl)-5-trifluoromethyl-1H-pyrazol-1-yl]nicotinic acids has been developed. This involves the hydrolysis of certain pyridine derivatives, followed by esterification and a cyclocondensation reaction to create new oxadiazolyl-pyrazolyl-pyridine tricyclic scaffolds. This process highlights the versatility of 6-(1H-pyrazol-1-yl)nicotinic acid in creating diverse organic compounds (Bonacorso et al., 2014).

Development of GPR109a Agonists

This compound has been involved in the development of tricyclic pyrazole carboxylic acids, which are potent and selective agonists for the GPR109a receptor. This receptor is crucial for managing lipid levels in the blood, and these findings have implications for treating dyslipidemia. Research on these compounds includes their potential role in reducing plasma free fatty acids in clinical trials (Boatman et al., 2012).

Purification and Characterization in Biochemical Studies

6-(1H-pyrazol-1-yl)nicotinic acid has been used in the purification and characterization of enzymes like nicotinic acid dehydrogenase from certain bacterial strains. This enzyme catalyzes the formation of 6-hydroxynicotinic acid from nicotinic acid, demonstrating the compound's relevance in enzymatic and microbiological research (Hurh et al., 1994).

Novel Tungstate Metal-Organic Complexes

Research involving 6-(1H-pyrazol-1-yl)nicotinic acid has led to the synthesis and characterization of novel metal-organic compounds. These compounds have shown potential anticancer activity against various human osteogenic sarcoma cells, indicating the compound's potential application in medicinal chemistry (Wang et al., 2019).

Safety and Hazards

The safety information for 6-(1H-pyrazol-1-yl)nicotinic acid indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . In case of exposure, it is recommended to remove the person to fresh air and seek medical attention if symptoms occur .

Future Directions

The future directions for 6-(1H-pyrazol-1-yl)nicotinic acid could involve its use in the synthesis of metal-organic frameworks (MOFs) linkers . Its potential for use in drug design due to the presence of the pyrazole nucleus could also be explored further .

properties

IUPAC Name

6-pyrazol-1-ylpyridine-3-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7N3O2/c13-9(14)7-2-3-8(10-6-7)12-5-1-4-11-12/h1-6H,(H,13,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QWFKXYLAKWFQLF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN(N=C1)C2=NC=C(C=C2)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7N3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70377054
Record name 6-(1H-pyrazol-1-yl)nicotinic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70377054
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

189.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-(1H-pyrazol-1-yl)nicotinic acid

CAS RN

253315-22-9
Record name 6-(1H-pyrazol-1-yl)nicotinic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70377054
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 6-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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